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Compound of Interest

2-(4-lodophenoxy)-6-
Compound Name:

(trifluoromethyl)pyridine
CAS No.: 1227955-16-9

Cat. No.: B1445014

Get Quote

Executive Summary

2-(4-lodophenoxy)-6-(trifluoromethyl)pyridine (CAS: 1227955-16-9) is a specialized
fluorinated heterocyclic scaffold used primarily in the discovery and synthesis of phytoene
desaturase (PDS) inhibitors (herbicides) and kinase inhibitors (pharmaceuticals).[1][2][3][4][5]

This guide details the compound's biological mechanism as a pharmacophore precursor, its
role in Structure-Activity Relationship (SAR) expansion via the reactive iodine handle, and
validated protocols for its synthesis and biological evaluation.

Core Biological Activity & Mechanism

While often utilized as a late-stage intermediate, the 2-phenoxy-6-(trifluoromethyl)pyridine core
possesses intrinsic biological activity that defines its utility in agrochemical and medicinal

chemistry.
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Primary Mode of Action: Phytoene Desaturase (PDS)
Inhibition

The structural motif of this compound aligns with the Group 12 (formerly F1) herbicides, such
as Picolinafen and Diflufenican.

o Target Enzyme: Phytoene Desaturase (PDS) in the carotenoid biosynthesis pathway.

e Mechanism: The molecule competes for the plastoquinone binding site on the PDS enzyme.
The trifluoromethyl (

) group occupies a hydrophobic pocket, while the phenoxy ring engages in

stacking interactions with aromatic residues (e.g., Phe, Tyr) in the active site.

o Phenotypic Effect: Inhibition of PDS prevents the conversion of colorless phytoene to

-carotene. This leads to the depletion of carotenoids (which protect chlorophyll from photo-
oxidation), resulting in bleaching (chlorosis) of the plant tissue and subsequent necrosis.

Pharmacophore Properties[7][8][9]
e Lipophilicity (
Effect): The 6-trifluoromethyl group significantly enhances lipophilicity (
), facilitating transport across the waxy plant cuticle or biological membranes.

e Metabolic Stability: The strong C-F bonds prevent oxidative metabolism at the 6-position,
prolonging the compound's half-life in vivo.

e The lodine Handle: The 4-iodo substituent is critical for SAR exploration. It serves as a
reactive site for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira), allowing
researchers to append diverse "tail" groups to optimize binding affinity without altering the
core binding mode.

Visualizing the Pathway & Workflow
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Carotenoid Biosynthesis Inhibition Pathway

The following diagram illustrates the specific blockade point of the compound within the
carotenoid pathway.
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Caption: Mechanism of Action showing PDS inhibition leading to carotenoid depletion and plant
tissue bleaching.

Experimental Protocols
Synthesis of the Core Scaffold

Objective: To synthesize 2-(4-lodophenoxy)-6-(trifluoromethyl)pyridine via Nucleophilic
Aromatic Substitution (

).

Reagents:
e 2-Chloro-6-(trifluoromethyl)pyridine (1.0 eq)
e 4-lodophenol (1.1 eq)

e Potassium Carbonate (

) (2.0 eq)

e Solvent: DMF or DMSO (Dry)

Protocol:

Preparation: Charge a flame-dried reaction flask with 4-iodophenol (1.1 eq) and

(2.0 eq) in anhydrous DMF. Stir at room temperature for 30 minutes to generate the
phenoxide anion.

» Addition: Dropwise add 2-chloro-6-(trifluoromethyl)pyridine (1.0 eq) to the mixture.

¢ Reaction: Heat the mixture to 80-100°C for 4-6 hours. Monitor progress via TLC
(Hexane/EtOAc 9:1) or LC-MS. The product will appear as a less polar spot compared to the
phenol.

o Workup: Cool to room temperature. Pour into ice-cold water. Extract with Ethyl Acetate (
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). Wash combined organics with brine, dry over
, and concentrate.

« Purification: Purify via silica gel flash chromatography (Gradient: 0-10% EtOAc in Hexanes).
 Validation: Confirm structure via

NMR (characteristic pyridine doublets and phenoxy AA'BB' system) and

NMR (singlet for
).

Biological Assay: Chlamydomonas reinhardtii Bleaching
Screen

Objective: To quantify the herbicidal potency (

) of the compound or its derivatives.

Protocol:

Culture: Grow Chlamydomonas reinhardtii (wild type) in TAP medium under continuous light

(

) at 25°C.

Treatment: Aliquot algae into 96-well plates (

). Add the test compound dissolved in DMSO (Final DMSO < 1%). Include Picolinafen as a
positive control.

Incubation: Incubate for 72 hours under high light intensity (

) to induce photo-oxidative stress in the absence of carotenoids.

Measurement:

o Growth: Measure Optical Density at 750 nm (
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)

o Pigmentation: Extract pigments with 80% acetone. Measure Absorbance at 663 nm
(Chlorophyll a) and 645 nm (Chlorophyll b).

e Analysis: Plot inhibitor concentration vs. Chlorophyll content. Calculate
using non-linear regression.

Quantitative Data Summary

The following table summarizes the physicochemical properties that make this scaffold ideal for
biological applications.

Property Value Biological Relevance

Optimal for small molecule

Molecular Weight 365.09 g/mol )
drug/agrochemical space.
High lipophilicity ensures
LogP (Predicted) ~45-5.0 excellent membrane
permeability.
Increases bioavailability;
H-Bond Donors 0 T
reduces non-specific binding.
Key interaction points for the
H-Bond Acceptors 2 (N, O) ) )
PDS active site.
Allows conformational
Rotatable Bonds 2 adaptation within the enzyme

pocket.

Indicates good blood-brain

Topological Polar Surface Area ) )
~22 A2 barrier (BBB) or plant cuticle

(TPSA) )
penetration.

Synthetic Utility & Divergence

The "4-iodo" position allows this molecule to serve as a divergent intermediate.
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Caption: Synthetic divergence from the core scaffold to generate functional libraries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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